Cas no 878630-97-8 (benzyl azepan-4-ylcarbamate)

• Product Name: benzyl azepan-4-ylcarbamate
• CAS No: 878630-97-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 2115690
• PubChem ID: 59027963
• Update Time: 2025-04-21

benzyl azepan-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl azepan-4-ylcarbamate
• DA-35047
• Carbamic acid, N-(hexahydro-1H-azepin-4-yl)-, phenylmethyl ester
• benzyl N-(azepan-4-yl)carbamate
• Phenylmethyl N-(hexahydro-1H-azepin-4-yl)carbamate
• 878630-97-8
• DTXSID801229108
• SCHEMBL4072126

• Inchi： 1S/C14H20N2O2/c17-14(16-13-7-4-9-15-10-8-13)18-11-12-5-2-1-3-6-12/h1-3,5-6,13,15H,4,7-11H2,(H,16,17)
• InChI Key： OYUPHPOSBVVVOJ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CCNCCC1)=O

Computed Properties

• Exact Mass: 248.152477885Da
• Monoisotopic Mass: 248.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų